SF-1-087
Overview
Description
SF-1-087 is a potent and selective STAT5 inhibitor.
Scientific Research Applications
1. Protein Structure Determination by Serial Femtosecond Crystallography
- Application : High-resolution structure determination of proteins, using serial femtosecond crystallography (SFX) with x-ray free-electron laser (XFEL), enables analysis of microcrystals of proteins such as lysozyme. This technique offers detailed insights into protein structures, which are crucial for understanding biological processes and drug design.
- Reference : (Boutet et al., 2012)
2. Smart Farming Technologies
- Application : Smart farming (SF) integrates information and communication technologies in agriculture, enhancing productivity and sustainability. This approach involves using advanced technologies like the internet of things and cloud computing for better farm management.
- Reference : (Pivoto et al., 2017)
3. SF-36 Health Survey Development and Application
- Application : The SF-36 Health Survey, widely used in medical research, offers a comprehensive tool for assessing general health status. It's pivotal in clinical practice, research, and health policy evaluations.
- Reference : (Ware & Sherbourne, 1992)
4. Ferroelectric Switching in Multiferroic Aurivillius Phase Thin Films
- Application : Research in multiferroic materials, including studies on ferroelectric switching in Aurivillius phase thin films, is crucial for developing advanced electronic and photonic devices.
- Reference : (Keeney et al., 2013)
5. Collaboration in Computer-Supported Scientific Work
- Application : SF-funded collaboratories support interdisciplinary scientific research, integrating computer and communication technologies. This fosters enhanced collaboration in various scientific fields.
- Reference : (Kling, 1991)
6. Phosphorylation of SF-1 and Its Impact
- Application : Understanding the phosphorylation of Steroidogenic factor 1 (SF-1), a nuclear receptor, provides insights into hormone synthesis and regulation, particularly in stress and reproduction.
- Reference : (Hammer et al., 1999)
7. SF-1 in Adrenal and Gonadal Development
- Application : Research on SF-1, an orphan nuclear receptor, reveals its essential role in adrenal gland and gonadal development, impacting our understanding of sexual differentiation and endocrinology.
- Reference : (Luo et al., 1994)
8. SUMOylation and SF-1 Activity
- Application : Investigating SUMOylation of SF-1, which inhibits its activity, enhances our understanding of the complex regulation of steroid hormone biosynthesis and reproductive biology.
- Reference : (Yang et al., 2008)
properties
Product Name |
SF-1-087 |
|---|---|
Molecular Formula |
C34H40N2O8S |
Molecular Weight |
636.76 |
IUPAC Name |
4-(2-(N-(tert-Butoxycarbonyl)-4-methylphenylsulfonamido)-N-(4-cyclohexylbenzyl)acetamido)-2-hydroxybenzoic acid |
InChI |
InChI=1S/C34H40N2O8S/c1-23-10-17-28(18-11-23)45(42,43)36(33(41)44-34(2,3)4)22-31(38)35(27-16-19-29(32(39)40)30(37)20-27)21-24-12-14-26(15-13-24)25-8-6-5-7-9-25/h10-20,25,37H,5-9,21-22H2,1-4H3,(H,39,40) |
InChI Key |
PZIAIBCFVUIGPT-UHFFFAOYSA-N |
SMILES |
O=C(O)C1=CC=C(N(CC2=CC=C(C3CCCCC3)C=C2)C(CN(C(OC(C)(C)C)=O)S(=O)(C4=CC=C(C)C=C4)=O)=O)C=C1O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SF-1-087; SF1-087; SF-1087 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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